Cas no 922734-42-7 (Ethanone, 2,2-dibromo-1-[3-(trifluoromethyl)phenyl]-)

• Product Name: Ethanone, 2,2-dibromo-1-[3-(trifluoromethyl)phenyl]-
• CAS No: 922734-42-7
• MF: C₉H₅Br₂F₃O
• MW: 345.938611745834
• CID: 739265
• PubChem ID: 71446158
• Update Time: 2025-04-19

Ethanone, 2,2-dibromo-1-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2,2-dibromo-1-[3-(trifluoromethyl)phenyl]-
• 2,2-dibromo-1-[3-(trifluoromethyl)phenyl]ethanone
• FKHFSEBNKYPYFQ-UHFFFAOYSA-N
• 3-(Trifluoromethyl)-alpha,alpha-dibromoacetophenone
• 2,2-Dibromo-3 inverted exclamation mark -(trifluoromethyl)acetophenone
• SCHEMBL3361277
• SY299124
• 2,2-Dibromo-1-[3-(trifluoromethyl)phenyl]ethan-1-one
• MFCD29066192
• DTXSID10854657
• 922734-42-7

• Inchi： 1S/C9H5Br2F3O/c10-8(11)7(15)5-2-1-3-6(4-5)9(12,13)14/h1-4,8H
• InChI Key： FKHFSEBNKYPYFQ-UHFFFAOYSA-N
• SMILES： BrC(C(C1C=CC=C(C(F)(F)F)C=1)=O)Br

Computed Properties

• Exact Mass: 345.86388g/mol
• Monoisotopic Mass: 343.86592g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 17.1Ų